N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide

• Molecular Formula: C21H16FN5O5
• Molecular Weight: 437.4 g/mol
• IUPAC Name: N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-fluorophenyl)-4-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C21H16FN5O5/c1-30-16-8-3-12(11-17(16)31-2)18-20(26-32-25-18)23-21(29)19-15(28)9-10-27(24-19)14-6-4-13(22)5-7-14/h3-11H,1-2H3,(H,23,26,29)
• InChI Key: AXJQFQDCRCHLRB-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=NON=C2NC(=O)C3=NN(C=CC3=O)C4=CC=C(C=C4)F)OC

Description

N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide is a novel compound that has attracted significant attention from the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide is not fully understood. However, studies have shown that this compound can induce apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the expression of certain genes that are involved in the proliferation and survival of cancer cells.
Biochemical and Physiological Effects
N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide has been shown to have various biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of cancer cells, induce apoptosis, and inhibit the expression of certain genes that are involved in the proliferation and survival of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide in lab experiments is its anticancer properties. This compound has been shown to inhibit the growth of cancer cells in vitro, making it a promising candidate for the development of new cancer drugs. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the research and development of N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide. One of the areas of future research is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of future research is the development of new drugs based on this compound for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide involves the reaction of 4-fluorobenzaldehyde and 3,4-dimethoxybenzohydrazide in the presence of acetic acid and sodium acetate to form 4-fluoro-N'-[3,4-dimethoxybenzylidene]benzohydrazide. This intermediate compound is then reacted with ethyl bromoacetate and sodium methoxide to form ethyl 4-fluoro-N'-[3,4-dimethoxybenzylidene]benzohydrazide-3-carboxylate. The final step involves the reaction of this compound with 2-amino-5-(4-fluorophenyl)-1,3,4-oxadiazole in the presence of acetic acid and acetic anhydride to form N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide.

Scientific Research Applications

N-[4-(3,4-dimethoxyphenyl)-1,2,5-oxadiazol-3-yl]-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxamide has potential applications in various fields of scientific research. One of the areas of research where this compound has shown promise is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has anticancer properties and can inhibit the growth of cancer cells in vitro.